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Compound of Interest

Compound Name:
Methyl 2-(3-

methylcyclohexyl)acetate

Cat. No.: B13186528

Get Quote

Chemical Identity & Nomenclature
Target Molecule: 2-(3-Methylcyclohexyl)acetic acid methyl ester CAS Registry Number: 79205-

87-1 Molecular Formula: C₁₀H₁₈O₂ Molecular Weight: 170.25 g/mol

This compound belongs to the family of cyclohexylacetic acid derivatives. It is structurally

characterized by a cyclohexane ring substituted at the 3-position with a methyl group and at the

1-position with a methyl acetate side chain.

Synonym Hierarchy
To facilitate database searching and regulatory compliance, the following synonym mapping

classifies names by their utility.
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2-(3-Methylcyclohexyl)
acetic acid methyl ester

(CAS 79205-87-1)

Systematic / IUPAC Names

Semi-Systematic / Common

Inverted / Index Names

Methyl (3-methylcyclohexyl)acetate

Methyl 3-methylcyclohexaneacetate

(3-Methylcyclohexyl)acetic acid
methyl ester

Cyclohexaneacetic acid,
3-methyl-, methyl ester

Click to download full resolution via product page

Figure 1: Nomenclature hierarchy mapping systematic and registry-based identifiers.

Physical & Chemical Properties
As a saturated ester, the molecule exhibits stability against oxidation compared to its

unsaturated counterparts. The presence of the 3-methyl substituent introduces

stereoisomerism (cis/trans), which significantly impacts its olfactory profile and physical

constants.
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Property Value / Description Note

Appearance Colorless to pale yellow liquid
Typical of saturated aliphatic

esters

Odor Profile Fruity, Green, Pear-like, Waxy
Analogous to methyl

cyclohexylacetate

Density ~0.94 - 0.96 g/cm³
Estimated based on structural

analogs

Boiling Point ~215 - 225 °C (at 760 mmHg) Extrapolated from parent acid

Solubility
Soluble in alcohols, oils;

Insoluble in water
Lipophilic character

Flash Point > 90 °C High flash point due to MW

Stereochemistry
The molecule exists as a mixture of cis- and trans- diastereomers.

Cis-isomer: The methyl group and the acetic acid side chain are on the same side of the ring

plane.

Trans-isomer: The substituents are on opposite sides.

Note: In fragrance chemistry, the cis/trans ratio often dictates the diffusive power and

tenacity of the odorant.

Synthesis & Production Methodologies
Two primary pathways are employed for the synthesis of 2-(3-Methylcyclohexyl)acetic acid

methyl ester. The choice depends on raw material availability (aromatic vs. aliphatic

precursors).

Route A: Catalytic Hydrogenation of Aromatic
Precursors
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This is the preferred industrial route due to the availability of m-tolylacetic acid derivatives. It

involves the reduction of the aromatic ring while preserving the ester functionality.

Precursor: Methyl 3-methylphenylacetate (Methyl m-tolylacetate).

Catalyst: Rhodium on Carbon (Rh/C) or Ruthenium on Alumina (Ru/Al₂O₃).

Conditions: High pressure (50–100 bar H₂), moderate temperature (60–100°C).

Mechanism: Heterogeneous catalytic hydrogenation.

Route B: Direct Esterification
Used when the saturated acid is already available or synthesized via other means (e.g.,

homologation).

Precursor: 2-(3-Methylcyclohexyl)acetic acid (CAS 67451-76-7).

Reagent: Methanol (excess).

Catalyst: Sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (pTSA).

Mechanism: Fischer Esterification.
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Figure 2: Comparative synthesis pathways showing aromatic reduction (left) and direct

esterification (right).

Applications in Research & Development
Fragrance & Flavor Chemistry
The compound serves as a modifier in fruity and green accords.

Role: Provides a "lift" to floral bouquets and adds naturalism to pear, apple, and tropical fruit

notes.

Stability: Excellent stability in soaps and detergents due to the absence of the aromatic ring

(non-discoloring) and conjugated double bonds.

Pharmaceutical Intermediate
The cyclohexane ring scaffold is a common pharmacophore. This ester serves as a versatile

building block:
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Chiral Synthon: Enzymatic hydrolysis can yield enantiomerically pure (3-

methylcyclohexyl)acetic acid, used in the synthesis of bioactive molecules targeting GPCRs.

Reduction: Can be reduced to the corresponding alcohol, 2-(3-methylcyclohexyl)ethanol, a

potential surfactant or further intermediate.

Analytical Characterization (QC Protocols)
To ensure identity and purity, the following analytical signatures are standard.

Gas Chromatography - Mass Spectrometry (GC-MS)
Molecular Ion: m/z 170 (weak or absent).

Base Peak: m/z 74 (McLafferty rearrangement of methyl esters: [CH₂=C(OH)OCH₃]⁺).

Fragment Ions:

m/z 97 (Methylcyclohexyl cation).

m/z 55 (Cyclohexenyl fragment).

Isomer Separation: Capillary columns (e.g., DB-5 or DB-Wax) will typically resolve the cis

and trans isomers, with the trans isomer generally eluting later on polar phases.

Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃, 400 MHz):

δ 3.66 (s, 3H, -OCH₃).

δ 2.20 (d, 2H, -CH₂-CO-).

δ 0.90 (d, 3H, -CH₃).

Multiplets at δ 0.8–1.8 representing the cyclohexane ring protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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